Cas no 1379448-30-2 ((2S)-2-acetamido-4-methylhexanoic acid)

• Product Name: (2S)-2-acetamido-4-methylhexanoic acid
• CAS No: 1379448-30-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD18833951
• CID: 5607081
• PubChem ID: 45119386
• Update Time: 2025-06-12

(2S)-2-acetamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-acetamido-4-methylhexanoic acid
• DTXSID90668911
• N-Acetyl-4-methyl-L-norleucine
• EN300-8096266
• 1379448-30-2

• MDL： MFCD18833951
• Inchi： 1S/C9H17NO3/c1-4-6(2)5-8(9(12)13)10-7(3)11/h6,8H,4-5H2,1-3H3,(H,10,11)(H,12,13)/t6?,8-/m0/s1
• InChI Key： NTPVRIRNCPKDHS-XDKWHASVSA-N
• SMILES： OC([C@H](CC(C)CC)NC(C)=O)=O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-2-acetamido-4-methylhexanoic acid

Introduction to (2S)-2-acetamido-4-methylhexanoic Acid (CAS No. 1379448-30-2)

(2S)-2-acetamido-4-methylhexanoic acid, identified by its CAS number 1379448-30-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a chiral center at the second carbon atom, exhibits a unique structural and functional profile that makes it valuable for various applications, particularly in the development of bioactive molecules and therapeutic agents.

The structural motif of (2S)-2-acetamido-4-methylhexanoic acid consists of a hexanoic acid backbone with an acetamide group at the second carbon and a methyl substituent at the fourth carbon. This configuration imparts distinct physicochemical properties, including solubility, stability, and reactivity, which are critical factors in drug design and synthesis. The presence of the acetamide group not only influences the molecule's polarity but also opens up possibilities for further functionalization, making it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in chiral compounds like (2S)-2-acetamido-4-methylhexanoic acid due to their role in asymmetric synthesis and their potential as pharmacological agents. The enantiomeric purity of such compounds is crucial, as even minor differences in stereochemistry can significantly impact biological activity. Advances in synthetic methodologies have enabled the efficient preparation of enantiomerically pure forms of this compound, facilitating its use in high-value applications.

One of the most compelling aspects of (2S)-2-acetamido-4-methylhexanoic acid is its utility as a building block in the synthesis of more complex molecules. For instance, its incorporation into peptidomimetics and protease inhibitors has shown promise in preclinical studies. The acetamide moiety can serve as a point of attachment for various pharmacophores, while the hexanoic acid backbone provides a hydrophobic anchor that enhances binding affinity to biological targets. Such features make it an attractive candidate for drug discovery efforts targeting neurological disorders, infectious diseases, and metabolic conditions.

Recent research has highlighted the potential of derivatives of (2S)-2-acetamido-4-methylhexanoic acid in modulating enzyme activity. For example, modifications to the acetamide group have led to compounds with enhanced inhibitory effects on specific proteases. These findings underscore the importance of structure-activity relationships (SAR) in optimizing lead compounds for therapeutic use. By systematically varying substituents on the hexanoic acid backbone and the acetamide group, researchers can fine-tune the biological properties of these molecules to achieve desired pharmacological outcomes.

The synthesis of (2S)-2-acetamido-4-methylhexanoic acid has been refined through multiple pathways, including stereoselective reductions and enzymatic resolutions. These methods leverage advanced catalytic systems and biocatalysts to produce high-purity enantiomers efficiently. The ability to scale up these synthetic routes is essential for industrial applications, where large quantities of chiral compounds are required for pharmaceutical manufacturing. Collaborative efforts between synthetic chemists and process engineers have been instrumental in developing robust production protocols that ensure consistency and reproducibility.

Beyond its role as a synthetic intermediate, (2S)-2-acetamido-4-methylhexanoic acid has found utility in biochemical studies as a probe molecule for understanding enzyme mechanisms. Its structural features allow it to interact with specific enzymes in predictable ways, providing insights into catalytic processes and substrate recognition. Such studies not only advance fundamental scientific understanding but also inform the design of novel inhibitors with therapeutic potential.

The growing body of literature on derivatives of (2S)-2-acetamido-4-methylhexanoic acid underscores its versatility and importance in modern chemistry. Researchers are exploring its use in materials science, where its unique properties could contribute to the development of new polymers or functional materials. Additionally, its role as a precursor for bioactive molecules continues to expand into areas such as immunology and anti-inflammatory drug development.

In conclusion, (2S)-2-acetamido-4-methylhexanoic acid (CAS No. 1379448-30-2) represents a significant compound with broad applications across multiple scientific disciplines. Its chiral architecture, functional groups, and synthetic accessibility make it a valuable tool for chemists and biologists alike. As research progresses, it is likely that new uses and derivatives will emerge, further solidifying its place as an important molecule in both academic research and industrial applications.